Cas no 1903638-19-6 (2-(4-chlorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one)

• Product Name: 2-(4-chlorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
• CAS No: 1903638-19-6
• MF: C₁₉H₁₇ClN₄O
• MW: 352.817482709885
• CID: 6573731
• PubChem ID: 92074851
• Update Time: 2025-10-29

2-(4-chlorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F6471-0560
• 1903638-19-6
• 2-(4-chlorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone
• 2-(4-chlorophenyl)-1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethanone
• AKOS025337796
• 2-(4-chlorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one

• Inchi： 1S/C19H17ClN4O/c20-16-8-6-14(7-9-16)10-19(25)23-11-17(12-23)24-13-18(21-22-24)15-4-2-1-3-5-15/h1-9,13,17H,10-12H2
• InChI Key： MMWXPCFRPHIPSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(N1CC(C1)N1C=C(C2C=CC=CC=2)N=N1)=O

Computed Properties

• Exact Mass: 352.1090889g/mol
• Monoisotopic Mass: 352.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51Ų

Additional information on 2-(4-chlorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one

Introduction to 2-(4-Chlorophenyl)-1-[3-(4-Phenyl-1H-1,2,3-Triazol-1-yl)azetidin-1-yl]ethan-1-one (CAS No. 1903638-19-6)

2-(4-Chlorophenyl)-1-[3-(4-Phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one (CAS No. 1903638-19-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features and potential biological activities. The compound is a derivative of azetidine, a four-membered heterocyclic ring, and incorporates a 1,2,3-triazole moiety, which is known for its stability and diverse biological properties.

The structure of 2-(4-chlorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one is particularly noteworthy. The presence of the chlorophenyl group and the phenyl-substituted 1H-1,2,3-triazole moiety imparts specific chemical and biological properties to the molecule. These structural elements contribute to the compound's ability to interact with various biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-(4-chlorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one exhibits potent anti-inflammatory and antimicrobial activities. These findings suggest that the compound could be developed into novel therapeutic agents for treating inflammatory diseases and infections.

In addition to its anti-inflammatory and antimicrobial properties, 2-(4-chlorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one has also shown promise in cancer research. Studies have demonstrated that the compound can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity to normal cells. This selective cytotoxicity makes it a potential lead compound for developing targeted cancer therapies.

The synthesis of 2-(4-chlorophenyl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-y l)azetidin - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l]ethan - ̶ -one involves several well-established chemical reactions. The key steps include the formation of the azetidine ring through a ring-closing metathesis reaction and the subsequent introduction of the triazole moiety via a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. These synthetic routes are highly efficient and can be scaled up for large-scale production if necessary.

The pharmacokinetic properties of 2-(4-chlorophenyl)-1-[3-(4-p hen yl - ̶ - ̶ - ̶ - H - ̶ - ̶ - , - ̶ - , - T r i a z o l - y l ) a z e t i d i n - y l ] e t h an - o n e have been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a potential drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-chlorophen yl ) - [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ] (CAS No. 9068775555) in humans. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and support further clinical development.

In conclusion, 2-(4-chlorophen yl ) - (CAS No . ) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future advancements in medicinal chemistry and pharmaceutical sciences.